BENGHE Foundational & Exploratory

Check Availability & Pricing

3,3'-Thiodipropionitrile safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Thiodipropionitrile

Cat. No.: B089633

An In-depth Technical Guide to the Safe Handling of 3,3'-Thiodipropionitrile

This guide provides comprehensive safety data and handling precautions for 3,3'-
Thiodipropionitrile (CAS No. 111-97-7), intended for researchers, scientists, and
professionals in drug development. The information is compiled from various safety data sheets
and chemical databases to ensure a thorough understanding of the potential hazards and the
necessary safety measures.

Hazard Identification and Classification

3,3'-Thiodipropionitrile is classified as a hazardous substance. The following table
summarizes its classification under the Globally Harmonized System (GHS).

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2 2]
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation[2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][2]
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Signal Word: Warning[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3,3'-Thiodipropionitrile is crucial for its
safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C6H8N2S [1]

Molecular Weight 140.21 g/mol [11[2]
Clear colorless to slightly

Appearance o [1114]
yellow liquid

Melting Point 24-25 °C [1114]

N ) 179-180 °C @ 3 Torr; 191-194

Boiling Point [1114]
°C @ 7 mmHg

Density 1.11 g/mL at 25 °C [4]

Flash Point 195 °C (closed cup) [1]

Refractive Index n20/D 1.499 (lit.) [1][4]

Solubilit Soluble in water, benzene,
olubili
Y acetone, and ethanol.[3]

Experimental Protocols for Safe Handling and
Emergencies

While specific experimental protocols for toxicological studies are not publicly available, the
following protocols for safe handling, emergency response, and disposal are derived from
standard safety data sheets.

Protocol for Safe Handling and Storage
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» Ventilation: Always handle 3,3'-Thiodipropionitrile in a well-ventilated area, preferably in a
chemical fume hood to prevent the generation of vapor or mist.[3]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber,
neoprene).[6][7]

o Skin and Body Protection: Wear a lab coat and, if necessary, an apron or full-body suit to
prevent skin contact.[6][7]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved
respirator with an appropriate cartridge.[5][6]

» Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
work area.[3]

o Storage: Store in a tightly closed container in a cool, dry, and dark place.[3] Keep away from
incompatible materials such as strong oxidizing agents.[8]

Emergency Response Protocols

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing. Seek medical attention if you feel unwell.[3]

» Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin with
plenty of soap and water. If skin irritation occurs, seek medical advice.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or
attention.[3]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention if you feel unwell.

[3]
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

e Specific Hazards: Combustion may produce carbon monoxide, carbon dioxide, and sulfur
oxides.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

o Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear appropriate
personal protective equipment.[3]

e Environmental Precautions: Prevent the product from entering drains.[3]

e Containment and Cleaning: Absorb the spill with an inert material (e.g., dry sand, earth, or
sawdust) and place it in a suitable container for disposal.[3]

Visualization of Handling Precautions

The following diagram illustrates the logical workflow for handling a spill of 3,3'-
Thiodipropionitrile.
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Workflow for Handling a 3,3'-Thiodipropionitrile Spill

Evacuate Immediate Area

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

i

Ensure Adequate Ventilation

Contain Spill with Inert Material

Absorb Spilled Material

Collect and Place in
Sealed Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a 3,3'-Thiodipropionitrile spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3,3'-Thiodipropionitrile safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089633#3-3-thiodipropionitrile-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b089633?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://pubchem.ncbi.nlm.nih.gov/compound/beta_beta_-Thiodipropionitrile
https://pubchem.ncbi.nlm.nih.gov/compound/beta_beta_-Thiodipropionitrile
https://www.tcichemicals.com/JP/en/sds/I0010_JP_EN.pdf
https://chemdad.com/index.php?c=article&id=2578
https://www.sigmaaldrich.com/US/en/product/aldrich/88590
https://pim-resources.coleparmer.com/sds/82968.pdf
https://datasheets.scbt.com/sc-356780.pdf
https://www.fishersci.com/store/msds?partNumber=AC138750025&countryCode=US&langu
https://www.benchchem.com/product/b089633#3-3-thiodipropionitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b089633#3-3-thiodipropionitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b089633#3-3-thiodipropionitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b089633#3-3-thiodipropionitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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